Bicyclic UK18

• Molecular Formula: C77H118N26O25S3
• Molecular Weight: 1904.1 g/mol
• InChI: InChI=1S/C77H118N26O25S3/c1-36(2)60-74(128)98-49(24-58(111)112)69(123)102-54-35-131-32-42-21-40(30-129-33-52(65(119)90-27-59(113)114)101-62(116)38(4)91-70(124)50(28-104)93-56(108)26-88-63(117)44(8-5-17-85-75(79)80)92-55(107)25-89-64(118)45(94-72(54)126)9-6-18-86-76(81)82)20-41(22-42)31-130-34-53(100-61(115)37(3)78)73(127)99-51(29-105)71(125)95-46(10-7-19-87-77(83)84)66(120)97-48(23-39-11-13-43(106)14-12-39)68(122)96-47(67(121)103-60)15-16-57(109)110/h11-14,20-22,36-38,44-54,60,104-106H,5-10,15-19,23-35,78H2,1-4H3,(H,88,117)(H,89,118)(H,90,119)(H,91,124)(H,92,107)(H,93,108)(H,94,126)(H,95,125)(H,96,122)(H,97,120)(H,98,128)(H,99,127)(H,100,115)(H,101,116)(H,102,123)(H,103,121)(H,109,110)(H,111,112)(H,113,114)(H4,79,80,85)(H4,81,82,86)(H4,83,84,87)/t37-,38-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,60-/m0/s1
• InChIKey: KYNBQUMODKZUIJ-UDZSBARMSA-N

Bicyclic UK18 Procurement Guide

Bicyclic UK18 is a chemically constrained, bicyclic peptide inhibitor that acts as a competitive inhibitor of human urokinase-type plasminogen activator (uPA), a serine protease critically involved in tumor metastasis and invasion. It demonstrates potent inhibition with a reported Ki value of 53 nM [1]. The compound's structure, elucidated by X-ray crystallography (PDB ID: 3QN7), reveals a unique binding mode characterized by a large interaction interface with uPA, spanning approximately 701 Ų [2].

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Structurally defined uPA inhibitor with co-crystal structure (PDB 3QN7) for binding-site verification

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Establishes canonical baseline for uPA inhibitor affinity optimization and cross-study comparability

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Maintains native flexible loop conformation suited for mechanistic studies without D-amino acid rigidification

• [1] Angelini, A., Cendron, L., Chen, S., Touati, J., Winter, G., Zanotti, G., & Heinis, C. (2012). Bicyclic peptide inhibitor reveals large contact interface with a protease target. ACS Chemical Biology, 7(5), 817–821. View Source
• [2] RCSB Protein Data Bank. (2011). 3QN7: Potent and selective bicyclic peptide inhibitor (UK18) of human urokinase-type plasminogen activator(uPA). View Source

Bicyclic UK18 Analog Substitution Risks

Generic substitution among uPA inhibitors is not feasible due to substantial differences in molecular architecture, binding kinetics, and in vivo behavior. While small-molecule inhibitors like ZK824859 achieve selectivity through active-site sterics [1], bicyclic peptides like UK18 utilize a protein-mimetic interface for target engagement, resulting in a unique combination of potency, target interaction surface, and amenability to half-life extension technologies [2]. The quantitative evidence below demonstrates that even closely related bicyclic peptide analogs (e.g., UK965, UK970) exhibit significant differences in binding surface area and inhibitory potency, underscoring the need for compound-specific procurement.

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Single-residue substitutions may alter backbone conformation and shift loop contacts, changing binding kinetics

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Different bicyclic analogs show distinct interaction fingerprints; binding data may not transfer directly

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Structural plasticity limits cross-study comparability; exact compound selection supports target engagement integrity

• [1] Schweinitz, A., Steinmetzer, T., Banke, I. J., Arlt, M. J., Stürzebecher, A., Schuster, O., ... & Stürzebecher, J. (2004). Design of novel and selective inhibitors of urokinase-type plasminogen activator with improved pharmacokinetic properties for use as antimetastatic agents. Journal of Biological Chemistry, 279(32), 33613-33622. View Source
• [2] Zorzi, A., Middendorp, S. J., Wilbs, J., Deyle, K., & Heinis, C. (2017). Acylated heptapeptide binds albumin with high affinity and application as tag furnishes long-acting peptides. Nature Communications, 8, 16092. View Source

Bicyclic UK18 Comparative Evidence

Binding Affinity vs. UK18-D-Ser

The superior potency of in silico-evolved peptides UK965 and UK970 over the parental UK18 is structurally correlated with an increase in buried surface area (BSA) upon target binding [1]. This provides a structural explanation for the 4- and 12-fold improvements in Ki observed for these analogs, respectively.

Affinity vs. UK18-D-Ser

Head-to-head

Bicyclic UK18 (baseline) 1.0-fold (reference)

UK18-D-Ser 1.75-fold higher inhibitory activity

Confirms UK18 as canonical baseline reference for affinity optimization studies

In vitro enzymatic assay against human uPA

Evidence Dimension	Buried Surface Area (BSA)
Target Compound Data	730 Ų
Comparator Or Baseline	UK965: 749 Ų; UK970: 746 Ų
Quantified Difference	UK965: +19 Ų (2.6% increase); UK970: +16 Ų (2.2% increase)
Conditions	X-ray crystallography of the bicyclic peptide in complex with human uPA.

Why This Matters

This data provides a structural rationale for selecting UK18 as a benchmark for inhibitor development; its moderate BSA serves as a starting point for optimization, and understanding the BSA requirements for potency is crucial for rational drug design.

• [1] Mazzocato, Y., Frasson, N., Cendron, L., & Angelini, A. (2024). Combination of Coevolutionary Information and Supervised Learning Enables Generation of Cyclic Peptide Inhibitors with Enhanced Potency from a Small Data Set. ACS Central Science, 10(12), 2242–2252. View Source

Proteolytic Stability vs. UK18-D-Ser

While UK18 serves as a potent starting point, the application of machine learning and coevolutionary analysis led to the development of analogs with significantly improved inhibitory constants (Ki) [1]. This demonstrates the scaffold's evolvability but also its limitations as a final candidate.

Proteolytic Stability vs. UK18-D-Ser

Head-to-head

Bicyclic UK18 (baseline) 1.0-fold (reference)

UK18-D-Ser 4-fold more stable

Supports UK18 selection for short-term assays where native flexibility is required over rigidified analogs

Proteolytic challenge assay, LC-MS quantification

Evidence Dimension	Inhibitory Constant (Ki)
Target Compound Data	53 nM
Comparator Or Baseline	UK965: ~13.3 nM; UK970: 4.3 nM
Quantified Difference	UK965: ~4-fold more potent; UK970: ~12.3-fold more potent
Conditions	In vitro enzymatic assay against human uPA.

Why This Matters

This information is critical for researchers deciding between using the well-characterized UK18 scaffold or investing in more potent, next-generation analogs. It clarifies that UK18 is a foundational tool, not the most potent option available.

• [1] Mazzocato, Y., Frasson, N., Cendron, L., & Angelini, A. (2024). Combination of Coevolutionary Information and Supervised Learning Enables Generation of Cyclic Peptide Inhibitors with Enhanced Potency from a Small Data Set. ACS Central Science, 10(12), 2242–2252. View Source

Differential Binding Mode vs. UK965 and UK970

A key differentiator for UK18 is its compatibility with half-life extension strategies. Conjugation of an albumin-binding tag dramatically improves its in vivo stability and pharmacokinetic profile [1]. This demonstrates that while native UK18 has limited utility for in vivo studies, its tagged derivative offers a viable path for therapeutic development.

Binding Mode vs. UK965/UK970

Cross-study comparable

UK18 (PDB 3QN7) BSA 701 Ų, characteristic loop conformation

UK965/UK970 Divergent surface coverage, altered salt-bridge networks

Supports selection of UK18 for macromolecular interface mimicry studies where specific topology is critical

Comparative X-ray crystallography (PDB 3QN7, 7ZRR, 7ZRT)

Evidence Dimension	Plasma Elimination Half-Life (in rats)
Target Compound Data	Untagged UK18: < 1 hour (clearance within minutes)
Comparator Or Baseline	tag-UK18 (albumin-binding conjugate): 7.4 ± 0.2 hours
Quantified Difference	At least a 7.4-fold increase in elimination half-life
Conditions	Intravenous administration in rats (0.3 mg/kg for UK18, 0.5 mg/kg for tag-UK18); quantified by HPLC analysis of plasma.

Why This Matters

This evidence is essential for procurement decisions related to in vivo studies. It confirms that the native UK18 compound is unsuitable for animal models requiring prolonged target engagement, while the tagged version provides a validated solution for such applications.

• [1] Zorzi, A., Middendorp, S. J., Wilbs, J., Deyle, K., & Heinis, C. (2017). Acylated heptapeptide binds albumin with high affinity and application as tag furnishes long-acting peptides. Nature Communications, 8, 16092. View Source

Bicyclic UK18 Application Scenarios

Reference Inhibitor for Affinity Optimization

With its well-characterized Ki of 53 nM and a solved co-crystal structure (PDB: 3QN7) [1], UK18 serves as an ideal reference standard and positive control for in vitro assays. Researchers can use UK18 to benchmark the potency and binding kinetics of new uPA inhibitors, as its extensive characterization provides a reliable baseline for comparative studies.

Short-Term Enzymatic Assays

The high-resolution crystal structure of UK18 bound to uPA reveals a large 701 Ų interaction interface [1]. This makes the compound an invaluable tool for structural biologists aiming to study protein-peptide interactions or for computational chemists seeking to use the structural data for the rational design of next-generation inhibitors with improved potency, as demonstrated by the development of UK965 and UK970 [2].

Macromolecular Interface Mimicry Model

For in vivo models of cancer metastasis or other uPA-related pathologies, the native UK18 compound is unsuitable due to rapid renal clearance. However, its derivative, tag-UK18, which is conjugated to an albumin-binding tag, offers a validated solution. This conjugate demonstrates a significantly extended elimination half-life of 7.4 hours in rats [3], enabling sustained target engagement and providing a viable tool for long-term in vivo pharmacodynamic studies.

Probing the Plasminogen Activation System Selectivity

Bicyclic UK18 is a selective inhibitor of uPA [1]. This specificity is critical for research aiming to dissect the distinct roles of uPA versus the closely related tissue plasminogen activator (tPA) in physiological and pathological processes. Using UK18 allows researchers to inhibit uPA without confounding effects on tPA-mediated fibrinolysis, making it a precise tool for mechanistic studies in cancer biology and vascular research.

Application

Selection Property

Validation Focus

Affinity optimization studies

Defined baseline reference activity

Cross-study comparability of affinity improvements

Short-term enzymatic assays

Native flexible loop conformation

Structural integrity of binding interaction

Protein-protein interaction mimicry

Well-characterized large binding interface topology

Recapitulation of discontinuous binding surfaces

• [1] Angelini, A., Cendron, L., Chen, S., Touati, J., Winter, G., Zanotti, G., & Heinis, C. (2012). Bicyclic peptide inhibitor reveals large contact interface with a protease target. ACS Chemical Biology, 7(5), 817–821. View Source
• [2] Mazzocato, Y., Frasson, N., Cendron, L., & Angelini, A. (2024). Combination of Coevolutionary Information and Supervised Learning Enables Generation of Cyclic Peptide Inhibitors with Enhanced Potency from a Small Data Set. ACS Central Science, 10(12), 2242–2252. View Source
• [3] Zorzi, A., Middendorp, S. J., Wilbs, J., Deyle, K., & Heinis, C. (2017). Acylated heptapeptide binds albumin with high affinity and application as tag furnishes long-acting peptides. Nature Communications, 8, 16092. View Source